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Compound of Interest

Compound Name: Calcium diglutamate

Cat. No.: B1668221

Anhydrous calcium diglutamate, an organic calcium salt of glutamic acid, plays a significant
role as a flavor enhancer and salt substitute in the food industry. This technical guide provides
an in-depth overview of its structural formula and molecular weight, crucial parameters for
researchers, scientists, and professionals in drug development and food science.

Structural and Molecular Characteristics

Anhydrous calcium diglutamate is comprised of a calcium cation (Ca2*) ionically bonded to
two glutamate anions. Each glutamate anion contains a central chiral carbon atom, with the L-
enantiomer being the biologically active form for taste enhancement.

Quantitative Data Summary

The key guantitative attributes of anhydrous calcium diglutamate are summarized in the table
below for ease of reference and comparison.

Parameter Value Reference
Molecular Formula C10H16CaN20s [1][2]13]
Molecular Weight 332.32 g/mol [21[31[4]
CAS Number 5996-22-5 [1]

Structural Representation
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The two-dimensional structure of anhydrous calcium diglutamate illustrates the coordination
of the calcium ion with the carboxylate groups of the two glutamate molecules.
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Structural formula of anhydrous calcium diglutamate.

Experimental Protocols

The determination of the molecular weight of anhydrous calcium diglutamate is typically
achieved through standard analytical techniques such as mass spectrometry. High-resolution
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mass spectrometry provides a precise mass-to-charge ratio, from which the exact molecular
weight can be calculated. The structural formula is elucidated using techniques like X-ray
crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy, which provide detailed
information about the atomic connectivity and stereochemistry of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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